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Compound of Interest

Compound Name: MCC-134

Cat. No.: B1676261 Get Quote

Initial research indicates that MCC-134 is not a chemical substance but rather a Thermocouple

Measurement DAQ HAT (Hardware Attached on Top) designed for use with a Raspberry Pi.

This electronic device is utilized by researchers and professionals for acquiring temperature

data. Therefore, the disposal procedures for MCC-134 fall under the category of electronic

laboratory equipment, not chemical waste.

The following guide provides the necessary steps for the proper and safe disposal of the MCC-
134 and similar electronic laboratory instruments.

MCC-134 Device Specifications
For informational purposes, a summary of the MCC-134's technical specifications is provided

below.
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Feature Specification

Function
Four-channel isolated thermocouple

measurement device

Resolution 24-bit A/D converter

Supported Thermocouple Types J, K, R, S, T, N, E, and B

Power Supply
5 V supply: 16 mA typ, 24 mA max; 3.3 V

supply: 1 mA typ, 5 mA max

Operating Temperature 0 °C to 55 °C

Storage Temperature –40 ˚C to 85 °C

Step-by-Step Disposal Protocol for Electronic
Laboratory Equipment
The disposal of electronic lab equipment, such as the MCC-134, requires adherence to

institutional and environmental regulations to ensure safety and proper handling of electronic

waste (e-waste).

Step 1: Decontamination
If the MCC-134 has been used in a laboratory environment where it may have come into

contact with chemical, biological, or other hazardous materials, it must be thoroughly

decontaminated.[1][2][3]

Procedure: Wipe the entire surface of the device with a suitable cleaning agent or chemical

that will neutralize any potential contaminants.

Verification: After decontamination, it is often required to complete and attach a "Laboratory

Equipment Decontamination Form" to the device.[1]

Step 2: Contact Environmental Health & Safety (EHS)
Your institution's Environmental Health & Safety (EHS) office must be contacted to clear the

equipment for disposal.[3][4]
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Request Clearance: Submit a safety clearance request, which may involve providing the

completed decontamination form.[4]

Hazard Assessment: EHS will assess the equipment to ensure all hazardous materials have

been removed or neutralized.

Step 3: Data Removal (If Applicable)
For electronic equipment that stores data, it is crucial to ensure all sensitive information is

securely removed. While the MCC-134 has non-volatile memory for calibration and ID storage

with no user-modifiable memory, other lab equipment may require data destruction.

Data Wiping: Use professional software to overwrite memory.

Physical Destruction: For devices with storage media, physical shredding or degaussing may

be necessary.

Step 4: Follow Institutional E-Waste Procedures
Once cleared by EHS, the equipment must be disposed of through your institution's approved

electronic waste recycling program.

E-Waste Removal Request: Fill out and submit the necessary forms to your property

management or facilities office to initiate the disposal process.[1][5]

Collection and Recycling: Arrange for the collection of the equipment by the designated e-

waste handlers. This ensures the device is recycled in compliance with regulations like the

Waste Electrical and Electronic Equipment (WEEE) Directive.[6][7][8]

The diagram below illustrates the general workflow for the proper disposal of electronic

laboratory equipment.
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Disposal Workflow for Electronic Lab Equipment

Start: Equipment End-of-Life

Decontaminate Equipment

Complete Decontamination Form

Contact Environmental Health & Safety (EHS) for Clearance

Data Removal (if applicable)

Submit E-Waste Disposal Request to Facilities/Property Management

Arrange for Collection by Approved E-Waste Recycler

End: Equipment Recycled

Click to download full resolution via product page

Disposal Workflow for Electronic Lab Equipment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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